SPINETORAM
SPINETORAM
Brand Name:
Vulcanchem
CAS No.:
187166-40-1
VCID:
VC0070859
InChI:
InChI=1S/C42H69NO10/c1-10-27-13-12-14-35(53-37-18-17-34(43(6)7)24(4)49-37)23(3)38(45)33-21-31-29(32(33)22-36(44)51-27)16-15-26-19-28(20-30(26)31)52-42-41(47-9)40(48-11-2)39(46-8)25(5)50-42/h21,23-32,34-35,37,39-42H,10-20,22H2,1-9H3/t23-,24-,25+,26-,27+,28-,29-,30-,31-,32+,34+,35+,37+,39+,40-,41-,42+/m1/s1
SMILES:
CCC1CCCC(C(C(=O)C2=CC3C(C2CC(=O)O1)CCC4C3CC(C4)OC5C(C(C(C(O5)C)OC)OCC)OC)C)OC6CCC(C(O6)C)N(C)C
Molecular Formula:
C42H69NO10
Molecular Weight:
748 g/mol
SPINETORAM
CAS No.: 187166-40-1
Main Products
VCID: VC0070859
Molecular Formula: C42H69NO10
Molecular Weight: 748 g/mol
| CAS No. | 187166-40-1 |
|---|---|
| Product Name | SPINETORAM |
| Molecular Formula | C42H69NO10 |
| Molecular Weight | 748 g/mol |
| IUPAC Name | (1S,2R,5R,7R,9R,10S,14R,15S,19S)-15-[(2R,5S,6R)-5-(dimethylamino)-6-methyloxan-2-yl]oxy-7-[(2R,3R,4R,5S,6S)-4-ethoxy-3,5-dimethoxy-6-methyloxan-2-yl]oxy-19-ethyl-14-methyl-20-oxatetracyclo[10.10.0.02,10.05,9]docos-11-ene-13,21-dione |
| Standard InChI | InChI=1S/C42H69NO10/c1-10-27-13-12-14-35(53-37-18-17-34(43(6)7)24(4)49-37)23(3)38(45)33-21-31-29(32(33)22-36(44)51-27)16-15-26-19-28(20-30(26)31)52-42-41(47-9)40(48-11-2)39(46-8)25(5)50-42/h21,23-32,34-35,37,39-42H,10-20,22H2,1-9H3/t23-,24-,25+,26-,27+,28-,29-,30-,31-,32+,34+,35+,37+,39+,40-,41-,42+/m1/s1 |
| Standard InChIKey | GOENIMGKWNZVDA-RWGFPKGXSA-N |
| Isomeric SMILES | CC[C@H]1CCC[C@@H]([C@H](C(=O)C2=C[C@@H]3[C@H]([C@@H]2CC(=O)O1)CC[C@H]4[C@H]3C[C@@H](C4)O[C@H]5[C@@H]([C@@H]([C@H]([C@@H](O5)C)OC)OCC)OC)C)O[C@H]6CC[C@@H]([C@H](O6)C)N(C)C |
| SMILES | CCC1CCCC(C(C(=O)C2=CC3C(C2CC(=O)O1)CCC4C3CC(C4)OC5C(C(C(C(O5)C)OC)OCC)OC)C)OC6CCC(C(O6)C)N(C)C |
| Canonical SMILES | CCC1CCCC(C(C(=O)C2=CC3C(C2CC(=O)O1)CCC4C3CC(C4)OC5C(C(C(C(O5)C)OC)OCC)OC)C)OC6CCC(C(O6)C)N(C)C |
| Appearance | White solid |
| Reference | The spinosyn family of insecticides: realizing the potential of natural products research. Kirst H.A. J. Antibiot. 2010, 63, 101.Neural network-based QSAR and insecticide discovery: spinetoram. Sparks T.C. et al. J. Comput. Aided Mol. Des. 2008, 22, 393.DE-175 (spinetoram), a new semi-synthetic spinosyn in development. Crouse G.D. et al. in Modern Crop Protection Compounds Vol. 3 (eds Kramer W. & Schirmer U.) 2007, 1013. |
| PubChem Compound | 24795086 |
| Last Modified | Nov 11 2021 |
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